![molecular formula C6H6BrNO B045229 (6-Bromopyridin-3-yl)methanol CAS No. 122306-01-8](/img/structure/B45229.png)
(6-Bromopyridin-3-yl)methanol
Overview
Description
(6-Bromopyridin-3-yl)methanol, also known as 6-Bromo-3-hydroxypyridine, is a synthetic compound used in various scientific research applications. It is a colorless crystalline solid that is soluble in water, ethanol, and other polar solvents. It is used in a variety of lab experiments due to its unique properties and structure. In
Scientific Research Applications
Synthesis of Schiff Base Ligands, Metal Complexes, and Poly(phenoxy-imine)s : (6-Bromopyridin-3-yl)methanol is utilized in the synthesis of Schiff base ligands, metal complexes, and poly(phenoxy-imine)s containing pyridine units, as noted in a study by Kaya, Daban, and Şenol (2021) in the journal Inorganica Chimica Acta (Kaya, Daban, & Şenol, 2021).
Catalyst for Cross Coupling Reactions : It is also used as a catalyst in cross coupling reactions of bromopyridines, as discussed by Isobe et al. (1987) in the Bulletin of the Chemical Society of Japan (Isobe, Nakamura, Miwa, & Kawaguchi, 1987).
Carbonic Anhydrase (CA) Mimics : Substituted tris(2-pyridyl)methanol derivatives, which include this compound, are used as carbonic anhydrase mimics in research, as stated by Hannon, Mayers, and Taylor (1998) in Tetrahedron Letters (Hannon, Mayers, & Taylor, 1998).
Antibacterial Activities : A related compound, 2-bromo-4-chloro-6-[(4-methylpyridin-2-ylimino)methyl]phenol, has been found to have excellent antibacterial activities, as researched by Wang et al. (2008) in the Chinese Journal of Structural Chemistry (Wang, Nong, Sht, & Qi, 2008).
Formation of Trigonal Prismatic Geometry in Metal Complexes : The ligand tris(2,2'-bipyrid-6-yl) methanol forms complexes that are close to trigonal prismatic in geometry when coordinated with transition metals, as investigated by Knight et al. (2010) in Dalton Transactions (Knight, Alvarez, Amoroso, Edwards, & Singh, 2010).
Safety and Hazards
“(6-Bromopyridin-3-yl)methanol” may cause respiratory irritation, serious eye irritation, skin irritation, and it is harmful if swallowed . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised .
properties
IUPAC Name |
(6-bromopyridin-3-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c7-6-2-1-5(4-9)3-8-6/h1-3,9H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPPDKOIDAYZUHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CO)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90423608 | |
Record name | (6-Bromopyridin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90423608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
122306-01-8 | |
Record name | (6-Bromopyridin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90423608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Bromo-3-pyridinemethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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